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Compound of Interest

Compound Name: AG-1478 hydrochloride

Cat. No.: B1664421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AG-1478, also known as Tyrphostin AG-1478, is a potent and selective inhibitor of the

Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1][2] As a critical tool in studying

cell signaling and for potential therapeutic development, the accurate and consistent

preparation of AG-1478 hydrochloride stock solutions is paramount for reproducible

experimental outcomes. These application notes provide a detailed protocol for the preparation,

storage, and handling of AG-1478 hydrochloride stock solutions in dimethyl sulfoxide

(DMSO), ensuring the integrity and biological activity of the compound. AG-1478 is widely used

in cancer research to investigate the roles of EGFR in cell proliferation, apoptosis, and

invasion.[3]

Physicochemical Properties and Data
AG-1478 hydrochloride is a synthetic organic compound that acts as a competitive inhibitor at

the ATP-binding site of the EGFR tyrosine kinase domain. The relevant physicochemical data

for the hydrochloride salt of AG-1478 are summarized in the table below.
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Parameter Value Source

Chemical Name

N-(3-Chlorophenyl)-6,7-

dimethoxy-4-quinazolinamine

hydrochloride

[4]

Molecular Formula C₁₆H₁₄ClN₃O₂·HCl [4][5][6]

Molecular Weight 352.22 g/mol [4][5][6]

Purity ≥98% (HPLC) [4][5][6]

Appearance White to off-white solid

Solubility in DMSO
Soluble up to 10 mM with

gentle warming.[4][5][6]

CAS Number 170449-18-0 [4][5][6]

Storage (Powder)
Desiccate at -20°C, protect

from light.[4][5][6][7]

Storage (Stock Solution) -20°C or -80°C in aliquots.[7]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of AG-1478 hydrochloride
in DMSO.

Materials and Equipment
AG-1478 hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or glass vials

Calibrated analytical balance

Vortex mixer
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Calibrated micropipettes

Step-by-Step Procedure
Calculations: To prepare a 10 mM stock solution, calculate the required mass of AG-1478
hydrochloride using the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L x 0.001 L x

352.22 g/mol = 3.5222 mg

Weighing: Carefully weigh the calculated amount of AG-1478 hydrochloride powder using

an analytical balance in a sterile microcentrifuge tube or amber vial.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the AG-
1478 hydrochloride powder.

Mixing: Securely cap the vial and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid

dissolution.[4][5][6] Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber

microcentrifuge tubes.[7] Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots at -20°C or -80°C, protected from light.[7]

When stored properly, the stock solution in DMSO is stable for several months.

Application Notes and Best Practices
Solvent Quality: Use high-purity, anhydrous DMSO to prevent compound degradation.

Working Concentrations: The optimal working concentration of AG-1478 hydrochloride
varies depending on the cell type and experimental design. Typical working concentrations

range from the nanomolar to the low micromolar range. For example, concentrations of 50-

150 nM have been shown to substantially block EGFR activation in vivo.[7] The IC₅₀ for
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inhibition of NCI-H2170 non-small cell lung cancer cell proliferation is 1 µM. It is

recommended to perform a dose-response curve to determine the optimal concentration for

your specific application.

Dilution in Aqueous Media: When preparing working solutions, it is advisable to perform

serial dilutions of the DMSO stock in DMSO first, before the final dilution into aqueous cell

culture media or buffer. This minimizes the risk of the compound precipitating out of solution.

The final concentration of DMSO in the assay should be kept low (typically ≤ 0.5%) and a

vehicle control (media with the same percentage of DMSO) should always be included in

experiments.

Safety Precautions: AG-1478 hydrochloride is a bioactive compound. Standard laboratory

safety precautions, including wearing personal protective equipment (gloves, lab coat, and

safety glasses), should be followed during handling.

AG-1478 in the Context of EGFR Signaling
AG-1478 inhibits the EGFR signaling pathway, which is a crucial regulator of cell growth,

proliferation, survival, and differentiation.[8] Upon binding of ligands such as Epidermal Growth

Factor (EGF), the EGFR undergoes dimerization and autophosphorylation of its intracellular

tyrosine kinase domain. This phosphorylation creates docking sites for various adaptor

proteins, leading to the activation of downstream signaling cascades, primarily the RAS-RAF-

MAPK and the PI3K-AKT pathways.[4][6] AG-1478 blocks these downstream effects by

inhibiting the initial autophosphorylation of the receptor.

Visualizing Experimental Workflows and Signaling
Pathways
Workflow for Preparing AG-1478 Hydrochloride Stock
Solution
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Workflow for Preparing AG-1478 Stock Solution
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Caption: A flowchart illustrating the key steps for preparing AG-1478 hydrochloride stock

solutions.

Simplified EGFR Signaling Pathway and Inhibition by
AG-1478
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Simplified EGFR Signaling Pathway and Inhibition by AG-1478
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Caption: AG-1478 inhibits EGFR autophosphorylation, blocking downstream signaling

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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